2-(4-Cyclopropylpiperazin-1-yl)benzothiazol-6-ylamine

• Molecular Formula: C14H18N4S
• Molecular Weight: 274.39 g/mol
• IUPAC Name: 2-(4-cyclopropylpiperazin-1-yl)-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C14H18N4S/c15-10-1-4-12-13(9-10)19-14(16-12)18-7-5-17(6-8-18)11-2-3-11/h1,4,9,11H,2-3,5-8,15H2
• InChI Key: YFPVIKSMACBHNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)N

Description

2-(4-Cyclopropylpiperazin-1-yl)benzothiazol-6-ylamine is a useful research compound. Its molecular formula is C14H18N4S and its molecular weight is 274.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-[2-(4-cyclopropylpiperazin-1-yl)benzothiazol-6-yl]-acetamide (679 mg, 2.15 mmol) in EtOH (36 mL) was added concentrated hydrochloric acid (7.2 mL). The mixture was heated at reflux for 2 h. After cooling, the mixture was neutralized with 15% sodium hydroxide. The volatiles were removed under reduced pressure and the residue was dissolved in methanol (10 mL). The mixture was filtered and the filtrate was concentrated in vacuo to give 512 mg (87%) of 2-(4-cyclopropylpiperazin-1-yl)benzothiazol-6-ylamine.